ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate

• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol
• IUPAC Name: ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H20N2O5S/c1-3-26-20(25)16-14-10-7-11-15(22-27-12(2)23)17(14)28-19(16)21-18(24)13-8-5-4-6-9-13/h4-6,8-9,22H,3,7,10-11H2,1-2H3
• InChI Key: JANZFYCZNHQENO-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(=O)C1=C2CCCC(=C2SC1=NC(=O)C3=CC=CC=C3)NOC(=O)C

Description

Ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate is a chemical compound that belongs to the family of benzothiophenes. It has been synthesized and studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate involves the inhibition of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been found to inhibit the activity of beta-amyloid, a protein that is associated with the development of Alzheimer's disease.
Biochemical and physiological effects:
Ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate has been found to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis. It has also been found to reduce the production of beta-amyloid in animal models of Alzheimer's disease. Additionally, it has been found to exhibit antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate in lab experiments is its ability to inhibit specific enzymes and proteins in the body. This makes it a useful tool for studying the role of these enzymes and proteins in various diseases. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when working with this compound.

Future Directions

There are several future directions for the study of ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate. One direction is to further study its anti-tumor properties and its potential use in cancer treatment. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease. Additionally, further research could be done to optimize the synthesis method of this compound for increased efficiency and yield.
In conclusion, ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate is a chemical compound that has potential applications in scientific research. Its ability to inhibit specific enzymes and proteins in the body makes it a useful tool for studying various diseases. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate involves the reaction of 2-aminothiophene-3-carboxylic acid ethyl ester with acetic anhydride and benzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 7-(acetyloxyamino)-2-benzoylimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate has been studied for its potential applications in scientific research. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.